Acetic acid;erbium;hydrate

• IUPAC Name: acetic acid;erbium;hydrate
• InChI: InChI=1S/C2H4O2.Er.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2
• InChI Key: QAQFFEKZJRJDCM-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)O.O.[Er]
• Molecular Formula: C2H6ErO3
• Molecular Weight: 245.33 g/mol
• CAS No.: 15280-57-6

Description

Biological Activity

The compound acetic acid; erbium; hydrate , commonly referred to as erbium(III) acetate hydrate , is a coordination compound that combines erbium ions with acetate ligands. This compound has garnered attention due to the potential biological activities associated with its components, particularly acetic acid and erbium ions. This article aims to explore the biological activity of this compound, including its antimicrobial properties, interactions within biological systems, and potential applications in biomedical fields.

Erbium(III) acetate hydrate typically appears as a pink crystalline solid and is moderately soluble in water. The molecular weight of the anhydrous form is approximately 344.44 g/mol, with variations depending on the hydration level. The compound undergoes thermal decomposition at specific temperatures, losing water at around 90 °C and forming erbium oxide at higher temperatures (approximately 590 °C) .

The mechanisms by which acetic acid exerts its antibacterial effects include:

• Disruption of Cell Membranes: Acetic acid can lower pH levels in microbial environments, leading to cell membrane disruption.
• Inhibition of Biofilm Formation: Acetic acid has been shown to inhibit the initial stages of biofilm formation, which is crucial in treating chronic infections .

While erbium itself does not have a well-defined mechanism of action in biological systems, its ionic form (Er³⁺) may influence metabolic processes similar to calcium ions .

Study on Acetic Acid's Antibacterial Activity

A notable study investigated the efficacy of acetic acid against biofilm-producing pathogens. The findings are summarized in the table below:

Pathogen	MIC (% w/v)	Biofilm Inhibition	Biofilm Eradication Time
Staphylococcus aureus	0.16-0.31	Yes	3 hours
Pseudomonas aeruginosa	0.16-0.31	Yes	3 hours
Escherichia coli	0.16-0.31	Yes	3 hours
Klebsiella pneumoniae	0.16-0.31	Yes	3 hours

This study emphasizes acetic acid's potential as a biocide in clinical settings, particularly for treating infections in burn patients .

Applications in Biomedical Fields

The unique optical properties of erbium ions make them valuable in various applications, including:

• Bioimaging: The upconversion properties of erbium ions allow for the conversion of low-energy photons into higher-energy ones, which can be utilized in bioimaging techniques.
• Drug Delivery Systems: Due to their biocompatibility and ability to interact with biological systems, erbium compounds may be explored for targeted drug delivery applications .

Scientific Research Applications

Optical Materials

One of the primary applications of erbium acetate tetrahydrate is in the fabrication of optical materials. Due to its luminescent properties, it is utilized in devices that require specific light-emitting characteristics. The incorporation of erbium ions into glass matrices enhances the optical performance of these materials, making them suitable for applications in telecommunications and solid-state lasers .

Case Study: Luminescent Glasses

Research has demonstrated that glasses doped with erbium ions exhibit strong green and red emissions when excited by ultraviolet light. These properties are exploited in the development of phosphors for LED technology and display systems.

Material	Dopant	Emission Wavelength (nm)	Application
Erbium-doped Glass	Erbium	540 (green), 660 (red)	Optical amplifiers
Erbium-doped Ceramics	Erbium	550 (green)	Solid-state lasers

Catalysis

Erbium acetate tetrahydrate also serves as a catalyst in various organic transformations. Its non-toxic nature makes it an attractive alternative to traditional catalysts in green chemistry applications. Studies have shown that erbium salts can facilitate reactions under mild conditions, thereby reducing environmental impact .

Case Study: Green Catalysis

In a study focused on the catalytic conversion of biomass to valuable chemicals, erbium salts were found to enhance the yield of acetic acid from glucose through a two-step oxidation process. This method allows for better selectivity and efficiency compared to conventional one-pot reactions .

Nanotechnology

The compound is increasingly used in nanotechnology for synthesizing nanoscale materials. Erbium acetate tetrahydrate acts as a precursor for producing erbium-doped nanoparticles, which have applications in photonics and biomedical fields due to their unique optical properties .

Case Study: Synthesis of Erbium-Doped Nanoparticles

Research involving the sol-gel method has shown that erbium-doped magnesium oxide nanoparticles exhibit photocatalytic properties. These nanoparticles can degrade organic dyes under UV irradiation, demonstrating potential for environmental remediation applications .

Chemical Reactions Analysis

Thermal Decomposition

Erbium(III) acetate hydrate undergoes a multistep decomposition process when heated, as demonstrated by thermogravimetric (TG) and differential thermal analysis (DTA) (Figure 1, ).

Reaction Steps and Products

Temperature Range (K)	Step Description	Products Formed	Weight Loss (Observed)	Weight Loss (Theoretical)
373–433	Dehydration	Anhydrous Er(CH₃COO)₃	17.53%	17.29%
593–693	Intermediate decomposition	Er₂O₂CO₃ + volatile organics	—	—
813–1023	Final decomposition	Er₂O₃ + CO₂	Total loss: ~64%	~63.8%

The anhydrous form decomposes further via:

• $\text{Er(CH}_3\text{COO)}_3 \rightarrow \text{Er}_2\text{O}_2\text{CO}_3 + \text{ketene} + \text{CO}_2$ (593–693 K)

• $\text{Er}_2\text{O}_2\text{CO}_3 \rightarrow \text{Er}_2\text{O}_3 + \text{CO}_2$ (813–1023 K)

Effect of Gamma Irradiation on Decomposition Kinetics

Pre-irradiation with γ-rays enhances decomposition rates by introducing lattice defects and nucleation sites. Isothermal studies (583–603 K) revealed:

Kinetic Parameters

Sample Type	Activation Energy (Eₐ, kJ/mol)	ΔH‡ (kJ/mol)	ΔS‡ (J/mol·K)
Unirradiated	98.2	95.1	-42.3
γ-Irradiated (50 kGy)	86.7	83.6	-58.9

Irradiation reduces Eₐ by ~12%, accelerating decomposition via a nucleation-and-growth mechanism (Erofe’ev model) .

Thermodynamic Analysis

The entropy ($\Delta S^\#$) and enthalpy ($\Delta H^\#$) of activation were calculated using the Eyring equation:
$\ln\left(\frac{K}{T}\right) = -\frac{\Delta H^\#}{RT} + \ln\left(\frac{R}{Nh}\right) + \frac{\Delta S^\#}{R}$

Negative $\Delta S^\#$ values indicate a highly ordered transition state during decomposition .

Reaction Mechanisms

• Dehydration : Loss of coordinated water molecules occurs first, forming the anhydrous acetate.

• Anion Breakdown : Acetate ligands decompose via proton transfer and bond scission, releasing CO₂ and forming intermediate oxycarbonates.

• Oxide Formation : Final decomposition yields Er₂O₃, a stable rare-earth oxide used in optics and catalysis .

Key Research Findings

• Decomposition follows three-dimensional growth kinetics, with irradiated samples showing faster nucleation.

• γ-Irradiation does not alter the reaction mechanism but increases defect density, lowering the energy barrier for decomposition .

• Er₂O₃ produced retains high purity (>99.9%), suitable for advanced material applications .

Comparison with Similar Compounds

Data Tables

Table 1: Physical and Chemical Properties of Erbium Acetate Hydrate vs. Similar Compounds

Property	Erbium Acetate Hydrate	Erbium Carbonate Hydrate	Lanthanum Acetate Hydrate	Iron(III) Acetate
Molecular Formula	C₆H₉ErO₆·4H₂O	Er₂(CO₃)₃·8H₂O	C₆H₉LaO₆·3H₂O	C₆H₉FeO₉
Molecular Weight (g/mol)	406.47	598.32	316.04	230.94
Solubility in Water	High	Insoluble	High	Low
Decomposition Temp. (°C)	>300	~200	~250	~180
Key Functional Groups	–COO⁻, H₂O	CO₃²⁻, H₂O	–COO⁻, H₂O	–COO⁻

Table 2: Uranium Adsorption Performance of Acetate-Modified Materials

Material	Adsorption Capacity (mg/g)	Equilibrium Time (min)	Reusability (Cycles)	Mechanism
ASBB (Acetate-Modified)	112.4	5	>5	Monodentate –COO⁻ binding
Phosphate-Modified Biochar	150.2	30	3	Multidentate phosphate
HNO₃-Modified Biochar	89.7	15	2	Electrostatic interaction

Preparation Methods

Reaction Stoichiometry and Conditions

Erbium(III) oxide reacts with concentrated acetic acid in a 1:6 molar ratio to produce erbium acetate and water as a byproduct. The balanced equation is:

$$\text{Er}$$2\text{O}3 + 6\,\text{CH}3\text{COOH} \rightarrow 2\,\text{Er(CH}3\text{COO)}3 + 3\,\text{H}2\text{O}

Key parameters include:

• Acid concentration : Glacial acetic acid (≥99%) ensures complete dissolution of Er₂O₃.

• Temperature : The reaction proceeds at room temperature but accelerates under mild heating (40–60°C).

• Stirring : Prolonged magnetic stirring (12–24 hours) ensures homogeneity.

Crystallization and Hydration

Post-reaction, the solution is alkalized to pH 4 using deionized water to initiate crystallization. Slow evaporation at ambient temperature yields well-defined tetrahydrate crystals. The hydration state is confirmed via thermogravimetric analysis (TGA), which reveals a 4:1 water-to-acetate ratio.

Table 1: Synthesis Parameters for Erbium Acetate Hydrate

Parameter	Optimal Value	Effect on Yield/Purity
Molar ratio (Er₂O₃:CH₃COOH)	1:6	Maximizes Er³⁺ availability
Reaction temperature	40–60°C	Enhances dissolution kinetics
pH adjustment	4.0 ± 0.2	Prevents hydroxide precipitation
Evaporation rate	0.5 mL/day	Favors large crystal formation

Alternative Approaches and Comparative Analysis

While the oxide-acid method dominates industrial and laboratory settings, alternative routes have been explored for specialized applications.

Metathesis Reactions with Erbium Salts

Erbium chloride (ErCl₃) or nitrate (Er(NO₃)₃) can react with sodium acetate (NaCH₃COO) in aqueous media. For example:

$$\text{ErCl}$$3 + 3\,\text{NaCH}3\text{COO} \rightarrow \text{Er(CH}3\text{COO)}3 + 3\,\text{NaCl}

This method avoids acidic conditions but requires rigorous purification to remove sodium ions. Yield typically ranges from 70–85%, lower than the oxide-acid route.

Hydrothermal Synthesis

Hydrothermal treatment at 120–150°C in a Teflon-lined autoclave produces nanoscale erbium acetate particles. This method achieves higher crystallinity but demands specialized equipment and elevated energy inputs.

Quality Control and Characterization

Purity Assessment

• Inductively coupled plasma optical emission spectrometry (ICP-OES) : Confirms erbium content ≥99.9%.

• X-ray diffraction (XRD) : Matches peaks with reference patterns for Er(CH₃COO)₃·4H₂O (ICDD 00-024-0208).

Thermal Stability Profile

Thermogravimetric analysis reveals four distinct mass-loss stages corresponding to dehydration (90°C) and sequential acetate decomposition (310–590°C):

$$\text{Er(CH}$$3\text{COO)}3\cdot4\text{H}2\text{O} \xrightarrow{90^\circ\text{C}} \text{Er(CH}3\text{COO)}3 + 4\text{H}2\text{O}
$$\text{Er(CH}$$3\text{COO)}3 \xrightarrow{310^\circ\text{C}} \text{Er(OH)(CH}3\text{COO)}2 + \text{CH}_2=\text{C}=\text{O}

Industrial-Scale Production Considerations

Large-scale synthesis prioritizes cost-efficiency and reproducibility:

• Reactor design : Glass-lined vessels resist acetic acid corrosion.

• Waste management : Neutralization of residual acid with calcium carbonate minimizes environmental impact.

• Drying protocols : Lyophilization preserves crystal structure better than oven drying .

Q & A

Q. Citations and Data Sources

• Physical Properties:
• Synthesis Protocols:
• Experimental Design:
• Data Validation:
• Computational Modeling: